Cas no 1806944-25-1 (3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1806944-25-1
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4870386
• Update Time: 2025-06-08

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H9ClF2N2O2/c10-8-4(2-13)6(1-7(15)16)14-3-5(8)9(11)12/h3,9H,1-2,13H2,(H,15,16)
• InChI Key： WIELKLIYPJBPJJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(CC(=O)O)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid

Introduction to 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806944-25-1)

3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806944-25-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core structure functionalized with an aminomethyl group, a chloro substituent, and a difluoromethyl moiety, exhibits a unique combination of chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of these specific functional groups not only influences its reactivity but also its potential applications in drug discovery and development.

The aminomethyl group (–NHCH₂–) provides a nucleophilic site for further derivatization, enabling the construction of more complex molecular architectures. This feature is particularly useful in medicinal chemistry, where such groups are often employed to introduce pharmacophoric elements that enhance binding affinity and selectivity. The chloro substituent (–Cl) at the 4-position of the pyridine ring further enhances the compound's versatility, as chlorine atoms are frequently utilized in medicinal chemistry for their ability to participate in various chemical transformations, including nucleophilic aromatic substitution reactions.

The difluoromethyl group (–CF₂–), located at the 5-position, is another key feature that contributes to the compound's unique properties. Difluoromethyl groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. In fact, numerous FDA-approved drugs contain difluoromethyl groups, highlighting their importance in pharmaceutical design. The combination of these three functional groups in 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid suggests a broad spectrum of potential applications, particularly in the synthesis of novel bioactive molecules.

Recent advancements in drug discovery have underscored the importance of multifunctional intermediates like 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid. The compound's structural features align well with current trends in medicinal chemistry, where the integration of multiple pharmacophoric elements into a single scaffold can lead to the development of more effective therapeutic agents. For instance, studies have shown that pyridine derivatives containing both aminomethyl and difluoromethyl groups exhibit promising activity against various biological targets, including kinases and transcription factors.

In addition to its pharmaceutical potential, this compound has also shown promise in agrochemical research. The structural motifs present in 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid are commonly found in herbicides and fungicides, where they contribute to biological activity through interactions with enzymes and receptors in target organisms. The chloro substituent, in particular, is frequently used in agrochemicals due to its ability to enhance bioavailability and stability under environmental conditions.

The synthesis of 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid involves multi-step organic transformations that highlight the compound's synthetic utility. The preparation typically begins with the functionalization of a pyridine precursor, followed by selective introduction of the aminomethyl, chloro, and difluoromethyl groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, are often employed to achieve high yields and purity levels. These synthetic strategies not only demonstrate the compound's versatility but also its compatibility with modern chemical techniques.

From a computational chemistry perspective, the molecular properties of 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid have been extensively studied using various modeling techniques. Quantum mechanical calculations have been employed to elucidate its electronic structure and predict its reactivity patterns. These studies have provided valuable insights into how the presence of different functional groups influences its interaction with biological targets. For example, molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may impact its binding affinity and pharmacological activity.

The pharmacological profile of derivatives derived from 3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid has been explored through both computational and experimental approaches. In vitro assays have demonstrated that certain analogs exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer progression. These findings align with recent research indicating that pyridine-based compounds can modulate key signaling pathways by interacting with specific protein targets. The ability to fine-tune the structure through strategic modifications offers a promising route toward developing novel therapeutics.

In conclusion,3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806944-25-1) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features—comprising an aminomethyl, a chloro, and a difluoromethyl group—make it an attractive scaffold for designing bioactive molecules with enhanced metabolic stability and improved binding interactions. As research continues to uncover new therapeutic targets and synthetic methodologies,3-(Aminomethyl)-4-chloro-5-(difluoromethyl)pyridine-2-acetic acid is poised to play an increasingly important role in drug discovery efforts worldwide.